![molecular formula C23H29N3O2 B8682220 N-(2,6-dimethylphenyl)-2-[4-(3-phenylpropanoyl)piperazin-1-yl]acetamide](/img/structure/B8682220.png)
N-(2,6-dimethylphenyl)-2-[4-(3-phenylpropanoyl)piperazin-1-yl]acetamide
Cat. No. B8682220
M. Wt: 379.5 g/mol
InChI Key: OOSCHKJTEJKWFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06677343B2
Procedure details
Compound 12 was prepared in the manner of compound 7 substituting 3-phenylpropanoic acid for (R)-2-hydroxy-phenylbutyric acid in part C to afford compound 12: Mass spectrum (M+1)=380.40.
Name
compound 7
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(R)-2-hydroxy-phenylbutyric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[C:3]=1[NH:9][C:10](=[O:30])[CH2:11][N:12]1[CH2:17][CH2:16][N:15]([C:18](=[O:29])[CH:19](O)[CH2:20]CC2C=CC=CC=2)[CH2:14][CH2:13]1.[C:31]1(CCC(O)=O)[CH:36]=[CH:35][CH:34]=[CH:33][CH:32]=1.OC1C=CC=CC=1[C@@H](CC)C(O)=O>>[CH3:8][C:4]1[CH:5]=[CH:6][CH:7]=[C:2]([CH3:1])[C:3]=1[NH:9][C:10](=[O:30])[CH2:11][N:12]1[CH2:17][CH2:16][N:15]([C:18](=[O:29])[CH2:19][CH2:20][C:31]2[CH:36]=[CH:35][CH:34]=[CH:33][CH:32]=2)[CH2:14][CH2:13]1
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Inputs
Step One
|
Name
|
compound 7
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C(=CC=C1)C)NC(CN1CCN(CC1)C(C(CCC1=CC=CC=C1)O)=O)=O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)CCC(=O)O
|
|
Name
|
(R)-2-hydroxy-phenylbutyric acid
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OC1=C(C=CC=C1)[C@H](C(=O)O)CC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C(=CC=C1)C)NC(CN1CCN(CC1)C(CCC1=CC=CC=C1)=O)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
